Cas no 2091485-38-8 (1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 2091485-38-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5836348
• PubChem ID: 131520253
• Update Time: 2025-06-08

1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile
• 2091485-38-8
• EN300-1903521

• Inchi： 1S/C11H10BrNO2/c1-15-9-5-7(12)4-8(10(9)14)11(6-13)2-3-11/h4-5,14H,2-3H2,1H3
• InChI Key： XIHUCUFSHNSTPX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(C#N)CC1)O)OC

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 2091485-38-8)

1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 2091485-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique combination of functional groups, including a bromo substituent, a hydroxy group, and a methoxy moiety, making it a versatile intermediate for synthetic applications. Its molecular structure, characterized by the carbonitrile group attached to a cyclopropane ring, offers intriguing reactivity patterns that are exploited in drug discovery and material science.

The compound's CAS number 2091485-38-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate electronic and steric properties. The presence of the bromo atom allows for further functionalization via cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. This aligns with the growing demand for eco-friendly methodologies in organic synthesis, a trend heavily discussed in platforms like PubMed and Google Scholar.

In the context of drug development, 1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile is explored for its role in designing kinase inhibitors and antimicrobial agents. Its hydroxy-methoxy motif resembles natural phenolic compounds, which are often associated with antioxidant and anti-inflammatory properties. Such attributes resonate with current searches for "natural product-inspired drugs" and "small molecule therapeutics," highlighting its intersection with trending biomedical topics.

From a synthetic perspective, the cyclopropane-1-carbonitrile core is a focal point for studies on ring strain and reactivity. Computational chemists frequently investigate its conformational stability using DFT calculations, a technique widely searched in AI-driven molecular modeling communities. This compound's utility in high-throughput screening libraries further underscores its importance in precision medicine initiatives, where tailored molecular designs are paramount.

Industrial applications of CAS 2091485-38-8 extend to agrochemicals, where its structural features contribute to herbicidal and fungicidal activities. The methoxy group, in particular, is known to enhance lipid solubility, a critical factor in pesticide formulation—a subject of interest in "crop protection chemistry" forums. Regulatory discussions around halogenated compounds also spotlight this molecule, as researchers seek alternatives balancing efficacy and environmental safety.

Analytical characterization of 1-(5-bromo-2-hydroxy-3-methoxyphenyl)cyclopropane-1-carbonitrile typically involves NMR spectroscopy and mass spectrometry, techniques central to queries like "how to identify nitrile compounds." Its crystalline properties are examined via X-ray diffraction, linking it to searches on "solid-state chemistry"—a burgeoning field due to advancements in crystal engineering.

In summary, 2091485-38-8 represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its keyword-rich profile—from "bromoaryl derivatives" to "strained ring systems"—positions it as a subject of enduring scientific and industrial relevance, adaptable to both traditional and cutting-edge research paradigms.